Cas no 1396966-88-3 (2-{(2-Chloro-6-fluorophenyl)methylamino}propanoic Acid Hydrochloride)

• Product Name: 2-{(2-Chloro-6-fluorophenyl)methylamino}propanoic Acid Hydrochloride
• CAS No: 1396966-88-3
• MF: C₁₀H₁₂Cl₂FNO₂
• MW: 268.112184524536
• CID: 4596960
• Update Time: 2025-11-01

2-{(2-Chloro-6-fluorophenyl)methylamino}propanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-chloro-6-fluorophenyl)methyl]amino}propanoic acid hydrochloride
• 2-{(2-Chloro-6-fluorophenyl)methylamino}propanoic Acid Hydrochloride

• Inchi： 1S/C10H11ClFNO2.ClH/c1-6(10(14)15)13-5-7-8(11)3-2-4-9(7)12;/h2-4,6,13H,5H2,1H3,(H,14,15);1H
• InChI Key： MTNCZVSCCLBIAZ-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1Cl)F)NC(C)C(=O)O.Cl

Additional information on 2-{(2-Chloro-6-fluorophenyl)methylamino}propanoic Acid Hydrochloride

Professional Introduction to 2-{(2-Chloro-6-fluorophenyl)methylamino}propanoic Acid Hydrochloride (CAS No. 1396966-88-3)

2-{(2-Chloro-6-fluorophenyl)methylamino}propanoic Acid Hydrochloride, with the CAS number 1396966-88-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of this hydrochloride salt features a combination of a fluorinated aromatic ring and an amino-substituted propanoic acid moiety, which contributes to its distinct chemical behavior and reactivity.

The presence of a 2-chloro-6-fluorophenyl group in the molecule imparts specific electronic and steric properties, making it a valuable intermediate in synthetic chemistry. This group is particularly interesting because the chlorine and fluorine atoms introduce both electron-withdrawing and electron-donating effects, which can be exploited in designing molecules with tailored biological activities. The methylamino substituent on the propanoic acid backbone further enhances the compound's potential as a building block for more complex pharmacophores.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinities to biological targets. The research on 2-{(2-Chloro-6-fluorophenyl)methylamino}propanoic Acid Hydrochloride has been influenced by these trends, with studies focusing on its role in developing novel therapeutic agents. For instance, studies have explored its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

The hydrochloride form of this compound ensures better solubility and stability, making it more suitable for pharmaceutical applications. This form is particularly important in drug formulation, where solubility can significantly impact bioavailability and efficacy. The hydrochloride salt also enhances the compound's interactions with biological systems, which is essential for achieving desired pharmacological effects.

One of the most compelling aspects of 2-{(2-Chloro-6-fluorophenyl)methylamino}propanoic Acid Hydrochloride is its versatility as a synthetic intermediate. Researchers have leveraged its structure to develop new molecules with targeted biological activities. For example, modifications to the amino group have led to the discovery of compounds with potent anti-inflammatory properties. These findings highlight the importance of this compound in medicinal chemistry and its potential to contribute to the development of next-generation therapeutics.

The fluorine atom in the 2-chloro-6-fluorophenyl group plays a critical role in modulating the electronic properties of the molecule. Fluorine's high electronegativity can influence nearby functional groups, affecting their reactivity and binding interactions. This characteristic has been exploited in designing molecules with improved selectivity and reduced side effects. In particular, fluorinated compounds have shown promise in developing treatments for neurological disorders, where precise targeting is essential.

The propanoic acid moiety in this compound provides a flexible scaffold that can be modified to suit various pharmacological needs. Researchers have used this moiety to introduce different functional groups, such as carboxylic acids or esters, which can enhance binding affinity or metabolic stability. These modifications have led to the discovery of novel compounds with improved pharmacokinetic profiles.

In conclusion, 2-{(2-Chloro-6-fluorophenyl)methylamino}propanoic Acid Hydrochloride (CAS No. 1396966-88-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing novel therapeutic agents, particularly those targeting cancers and inflammatory diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.